Cas no 2137538-50-0 (4-Pyrimidinecarboxylic acid, 2-[(tetrahydro-3-thienyl)methyl]-)

• Product Name: 4-Pyrimidinecarboxylic acid, 2-[(tetrahydro-3-thienyl)methyl]-
• CAS No: 2137538-50-0
• MF: C₁₀H₁₂N₂O₂S
• MW: 224.279480934143
• CID: 5276936
• Update Time: 2025-07-14

4-Pyrimidinecarboxylic acid, 2-[(tetrahydro-3-thienyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarboxylic acid, 2-[(tetrahydro-3-thienyl)methyl]-

• Inchi： 1S/C10H12N2O2S/c13-10(14)8-1-3-11-9(12-8)5-7-2-4-15-6-7/h1,3,7H,2,4-6H2,(H,13,14)
• InChI Key： QYJSHUCOOJKQAV-UHFFFAOYSA-N
• SMILES： C1(CC2CCSC2)=NC=CC(C(O)=O)=N1

Additional information on 4-Pyrimidinecarboxylic acid, 2-[(tetrahydro-3-thienyl)methyl]-

4-Pyrimidinecarboxylic Acid, 2-[(Tetrahydro-3-Thienyl)Methyl]-: A Comprehensive Overview

The compound with CAS No. 2137538-50-0, commonly referred to as 4-Pyrimidinecarboxylic Acid, 2-[(Tetrahydro-3-Thienyl)Methyl]-, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyrimidine ring system with a thienyl group, making it a promising candidate for various applications in drug discovery and materials science.

Pyrimidine is a heterocyclic aromatic compound that forms the backbone of many biologically active molecules, including nucleotides and certain antibiotics. The addition of a thienyl group introduces sulfur into the structure, which can significantly influence the compound's electronic properties and reactivity. Recent studies have highlighted the potential of this compound in modulating cellular signaling pathways, particularly those involved in inflammation and cancer.

The synthesis of 4-Pyrimidinecarboxylic Acid, 2-[(Tetrahydro-3-Thienyl)Methyl]- involves a multi-step process that typically begins with the preparation of the pyrimidine core. This is followed by the introduction of the thienyl group through a series of coupling reactions. Researchers have optimized these steps to achieve higher yields and better purity, ensuring that the compound is suitable for both laboratory studies and potential industrial applications.

One of the most exciting developments in recent years has been the exploration of this compound's biological activity. Preclinical studies have demonstrated that 4-Pyrimidinecarboxylic Acid, 2-[(Tetrahydro-3-Thienyl)Methyl]- exhibits potent anti-inflammatory properties, making it a potential candidate for treating conditions such as arthritis and other inflammatory diseases. Additionally, its ability to inhibit certain kinases has raised hopes for its use in cancer therapy.

The structural versatility of this compound also makes it an attractive target for material scientists. Its ability to form stable complexes with metal ions has led to investigations into its use in catalysis and sensor technology. Furthermore, the incorporation of sulfur in the thienyl group enhances its thermal stability, which is a desirable trait for high-performance materials.

In conclusion, 4-Pyrimidinecarboxylic Acid, 2-[(Tetrahydro-3-Thienyl)Methyl]- (CAS No. 2137538-50-0) is a multifaceted compound with immense potential across various scientific disciplines. Its unique structure, combined with its promising biological and chemical properties, positions it as a key player in future research and development efforts.